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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the O-Acetyl-L-homoserine (OAH)

metabolic pathway, a critical route in the biosynthesis of the essential amino acid L-methionine

in numerous microorganisms. This document details the core biochemical reactions, enzymatic

players, regulatory mechanisms, and experimental methodologies used to study this pathway.

The content is designed to be a valuable resource for researchers in metabolic engineering,

drug discovery, and microbial physiology.

Core Metabolic Pathway
The biosynthesis of O-Acetyl-L-homoserine is a key intermediate step in the conversion of

aspartate to methionine. The pathway begins with the phosphorylation of L-homoserine, which

is derived from the central metabolite L-aspartate.

The central reaction is the acetylation of L-homoserine to form O-Acetyl-L-homoserine,

catalyzed by the enzyme Homoserine O-acetyltransferase (HAT), also known as MetX. This

reaction utilizes acetyl-CoA as the acetyl group donor.[1] Subsequently, OAH is converted to L-

homocysteine through the action of O-acetylhomoserine sulfhydrylase (OAHS), also known as

MetY, which incorporates sulfide.[2][3][4] L-homocysteine is then methylated to form the final

product, L-methionine.
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In some organisms, an alternative pathway involving O-succinyl-L-homoserine exists, catalyzed

by homoserine O-succinyltransferase (MetA).[2] However, the O-acetylated intermediate is

prevalent in many bacteria and fungi.[2]
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Prepare Reaction Mixture
(Buffer, L-homoserine, Acetyl-CoA)

Pre-incubate at desired temperature

Initiate reaction with HAT enzyme

Take aliquots at time intervals

Stop the reaction

Add Ellman's Reagent (DTNB)

Measure absorbance at 412 nm

Calculate enzyme activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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